Cas no 1784017-39-5 (Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate)

• Product Name: Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate
• CAS No: 1784017-39-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 4613948
• PubChem ID: 82667310
• Update Time: 2025-10-17

Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate
• D73374
• EN300-366198
• tert-butyl 11-amino-3-azaspiro[5.5]undecane-3-carboxylate
• 1784017-39-5
• MFCD26674224
• CS-0067213
• 3-Boc-7-amino-3-azaspiro[5.5]undecane
• 7-Amino-3-Boc-3-azaspiro[5.5]undecane
• SY222259
• tert-butyl7-amino-3-azaspiro[5.5]undecane-3-carboxylate
• PS-20426
• Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-8-15(9-11-17)7-5-4-6-12(15)16/h12H,4-11,16H2,1-3H3
• InChI Key： WEUMGGHBUJIBNR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CCCCC2N)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate

Professional Introduction to Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate (CAS No. 1784017-39-5)

Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate, a compound with the chemical formula C₁₅H₂₅NO₃, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the spirocyclic class, characterized by a rigid framework that includes both an azaspiro structure and functional groups that make it a promising candidate for drug development.

The CAS number 1784017-39-5 identifies this compound as a specific chemical entity, ensuring precise identification and classification in scientific literature and databases. The presence of both an amino group and a carboxylate moiety in its structure suggests potential applications in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs that target neurological and cardiovascular diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the flexibility and stability of spirocyclic compounds like Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate. These properties are crucial for drug design, as they allow the molecule to adopt multiple conformations that can interact effectively with biological targets. The azaspiro core is particularly interesting because it mimics the natural scaffold found in many bioactive peptides, providing a rational basis for its exploration as a drug candidate.

One of the most compelling aspects of this compound is its potential role in the development of neuroprotective agents. The spirocyclic structure disrupts traditional hydrogen bonding patterns, which can lead to novel interactions with protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have suggested that derivatives of Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate may inhibit the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The amino group at the 7-position provides a site for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity or modulate metabolic stability. This versatility makes Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate a valuable building block for medicinal chemists seeking to develop new therapeutics. Additionally, the carboxylate group at the 3-position can be used to form salts or esters, which can improve solubility and bioavailability.

In vitro studies have demonstrated that Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The spirocyclic core disrupts microtubule formation by interfering with tubulin polymerization, which is a critical step in cell division. This mechanism of action aligns with existing chemotherapeutic agents but offers a novel chemical scaffold that may reduce resistance development.

The synthesis of Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include spirocyclic ring formation followed by functional group modifications to introduce the amino and carboxylate groups. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research into its biological activities.

The pharmacokinetic properties of Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate are also under investigation. Preliminary data suggest that it has good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical translation. However, further studies are needed to assess its safety profile and optimal dosing regimen.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the exploration of Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate as a drug candidate. High-throughput screening campaigns have identified derivatives with enhanced potency against various disease targets, including inflammation and pain management. These findings underscore the importance of this compound as a starting point for developing novel therapeutics.

The future of Tert-butyl 7-amino-3-azaspiro[5.5]undecane-3-carboxylate lies in its integration into larger drug discovery programs where it can be systematically modified to optimize its pharmacological properties. The combination of computational modeling, synthetic chemistry, and biological testing will be essential in unlocking its full therapeutic potential.